Dehydro Aripiprazole Hydrochloride
Dehydro Aripiprazole Hydrochloride
Dehydro aripiprazole is the primary, active metabolite of aripiprazole, an atypical antipsychotic. The metabolite is produced from the parent compound by the actions of cytochrome P450 (CYP) isoforms CYP3A4 and CYP2D6. Dehydro aripiprazole has similar pharmacological properties to aripiprazole.
Brand Name:
Vulcanchem
CAS No.:
1008531-60-9
VCID:
VC0018463
InChI:
InChI=1S/C23H25Cl2N3O2.ClH/c24-19-4-3-5-21(23(19)25)28-13-11-27(12-14-28)10-1-2-15-30-18-8-6-17-7-9-22(29)26-20(17)16-18;/h3-9,16H,1-2,10-15H2,(H,26,29);1H
SMILES:
C1CN(CCN1CCCCOC2=CC3=C(C=C2)C=CC(=O)N3)C4=C(C(=CC=C4)Cl)Cl.Cl
Molecular Formula:
C23H26Cl3N3O2
Molecular Weight:
482.8 g/mol
Dehydro Aripiprazole Hydrochloride
CAS No.: 1008531-60-9
Reference Standards
VCID: VC0018463
Molecular Formula: C23H26Cl3N3O2
Molecular Weight: 482.8 g/mol
| CAS No. | 1008531-60-9 |
|---|---|
| Product Name | Dehydro Aripiprazole Hydrochloride |
| Molecular Formula | C23H26Cl3N3O2 |
| Molecular Weight | 482.8 g/mol |
| IUPAC Name | 7-[4-[4-(2,3-dichlorophenyl)piperazin-1-yl]butoxy]-1H-quinolin-2-one;hydrochloride |
| Standard InChI | InChI=1S/C23H25Cl2N3O2.ClH/c24-19-4-3-5-21(23(19)25)28-13-11-27(12-14-28)10-1-2-15-30-18-8-6-17-7-9-22(29)26-20(17)16-18;/h3-9,16H,1-2,10-15H2,(H,26,29);1H |
| Standard InChIKey | CUQHINIXYQSLAI-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1CCCCOC2=CC3=C(C=C2)C=CC(=O)N3)C4=C(C(=CC=C4)Cl)Cl.Cl |
| Canonical SMILES | C1CN(CCN1CCCCOC2=CC3=C(C=C2)C=CC(=O)N3)C4=C(C(=CC=C4)Cl)Cl.Cl |
| Appearance | Assay:≥98%A crystalline solid |
| Description | Dehydro aripiprazole is the primary, active metabolite of aripiprazole, an atypical antipsychotic. The metabolite is produced from the parent compound by the actions of cytochrome P450 (CYP) isoforms CYP3A4 and CYP2D6. Dehydro aripiprazole has similar pharmacological properties to aripiprazole. |
| Synonyms | 7-[4-[4-(2,3-Dichlorophenyl)-1-piperazinyl]butoxy]-2(1H)-quinolinone Hydrochloride; |
| PubChem Compound | 24948424 |
| Last Modified | Nov 11 2021 |
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